Cas no 82788-41-8 (Methyl 7-hydroxybenzofuran-2-carboxylate)

Methyl 7-hydroxybenzofuran-2-carboxylate structure

82788-41-8 structure

Product Name:Methyl 7-hydroxybenzofuran-2-carboxylate

CAS No:82788-41-8

Molecular Formula:C₁₀H₈O₄

Molecular Weight:192.16812

CID:1084829

PubChem ID:12993389

Methyl 7-hydroxybenzofuran-2-carboxylate Properties

Names and Identifiers

- Methyl 7-hydroxybenzofuran-2-carboxylate
- 7-hydroxybenzofuran-2-carboxylic acid methyl ester
- Methyl 7-hydroxy-1-benzofuran-2-carboxylate
- OQZCLQKOYVBGJF-UHFFFAOYSA-N
- 82788-41-8
- SCHEMBL4674251
- DB-359859
- +Expand
- InChIKey： OQZCLQKOYVBGJF-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H8O4/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5,11H,1H3
- SMILES： COC(=O)C1=CC2=C(O1)C(=CC=C2)O

Computed Properties

Exact Mass: 192.04225873g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 192.04225873g/mol
Heavy Atom Count: 14
Complexity: 228
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 59.7Å²

Methyl 7-hydroxybenzofuran-2-carboxylate Related Literature

1. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
2. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
3. Ionic interactions control the modulus and mechanical properties of molecular ionic composite electrolytes†

Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
4. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424
5. Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†

New J. Chem., 2020,44, 10973-10981
6. Cyclam-based dendrimers as ligands for lanthanide ions†

Christophe Saudan,Paola Ceroni,Veronica Vicinelli,Mauro Maestri,Vincenzo Balzani,Marius Gorka,Sang-Kyu Lee,Jeroen van Heyst,Fritz Vögtle Dalton Trans., 2004, 1597-1600
7. The electrostatic capacity of aluminium and tantalum anode films

Trans. Faraday Soc., 1927,23, 42-51
8. B-TUD-1: a versatile mesoporous catalyst†

Adeline Ranoux,Kristina Djanashvili,Isabel W. C. E. Arends,Ulf Hanefeld RSC Adv., 2013,3, 21524-21534
9. Resorcylic acid lactones (RALs) and their structural congeners: recent advances in their biosynthesis, chemical synthesis and biology

Nandan Jana,Samik Nanda New J. Chem., 2018,42, 17803-17873
10. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253

82788-41-8 (Methyl 7-hydroxybenzofuran-2-carboxylate) Related Products

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